Cas no 120873-87-2 (4-Bromo-N-[(2-chloro-7-methyl-3-quinolinyl)methylene]benzenamine)

• Product Name: 4-Bromo-N-[(2-chloro-7-methyl-3-quinolinyl)methylene]benzenamine
• CAS No: 120873-87-2
• MF: C₁₇H₁₂BrClN₂
• MW: 359.647582054138
• CID: 5365244
• Update Time: 2025-08-05

4-Bromo-N-[(2-chloro-7-methyl-3-quinolinyl)methylene]benzenamine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-N-[(2-chloro-7-methyl-3-quinolinyl)methylene]benzenamine

• Inchi： 1S/C17H12BrClN2/c1-11-2-3-12-9-13(17(19)21-16(12)8-11)10-20-15-6-4-14(18)5-7-15/h2-10H,1H3
• InChI Key： OKAJNCZTTHBHJX-UHFFFAOYSA-N
• SMILES： C1(N=CC2=CC3C(N=C2Cl)=CC(C)=CC=3)=CC=C(Br)C=C1

Experimental Properties

• Density: 1.43±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Melting Point: 176 °C(Solvent: Ethanol)
• Boiling Point: 499.4±45.0 °C(Predicted)
• pka: 1.49±0.50(Predicted)

Additional information on 4-Bromo-N-[(2-chloro-7-methyl-3-quinolinyl)methylene]benzenamine

Professional Introduction to Compound with CAS No 120873-87-2 and Product Name: 4-Bromo-N-[(2-chloro-7-methyl-3-quinolinyl)methylene]benzenamine

The compound with the CAS number 120873-87-2 and the product name 4-Bromo-N-[(2-chloro-7-methyl-3-quinolinyl)methylene]benzenamine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of multiple functional groups, including bromine and chlorine substituents, as well as a quinolinyl moiety, makes this molecule a versatile candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds derived from quinoline derivatives. Quinoline-based structures are renowned for their broad spectrum of biological activities, making them valuable scaffolds for drug discovery. The specific modification of 4-Bromo-N-[(2-chloro-7-methyl-3-quinolinyl)methylene]benzenamine with bromine and chlorine atoms enhances its reactivity and opens up possibilities for further chemical transformations. These modifications are strategically designed to improve binding affinity and selectivity, which are critical factors in the development of effective therapeutic agents.

One of the most compelling aspects of this compound is its potential role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in various cellular processes, and their dysregulation is often associated with diseases such as cancer. By targeting specific kinases, compounds like 4-Bromo-N-[(2-chloro-7-methyl-3-quinolinyl)methylene]benzenamine can modulate these pathways and potentially lead to the development of new treatments. Recent studies have highlighted the importance of quinoline derivatives in inhibiting tyrosine kinases, which are overactive in many cancer types. The structural features of this compound make it an attractive candidate for further investigation in this area.

The synthesis of 4-Bromo-N-[(2-chloro-7-methyl-3-quinolinyl)methylene]benzenamine involves a series of carefully orchestrated chemical reactions. The bromination and chlorination steps are particularly critical, as they introduce the necessary functional groups that will later be utilized in biological assays. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to ensure high yields and purity. These techniques are essential for producing compounds that meet the stringent requirements of pharmaceutical research.

From a medicinal chemistry perspective, the quinolinyl group in 4-Bromo-N-[(2-chloro-7-methyl-3-quinolinyl)methylene]benzenamine contributes to its unique pharmacological properties. Quinolines have been extensively studied for their antimicrobial, antimalarial, and anticancer effects. The presence of a methyl group at the 7-position further enhances the compound's bioavailability and metabolic stability. These features make it an ideal candidate for preclinical studies aimed at evaluating its efficacy and safety profiles.

Recent breakthroughs in computational chemistry have also played a pivotal role in understanding the behavior of 4-Bromo-N-[(2-chloro-7-methyl-3-quinolinyl)methylene]benzenamine. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at the atomic level. This information is invaluable for designing optimized analogs with improved pharmacokinetic properties. By leveraging these computational tools, scientists can accelerate the drug discovery process and bring novel therapeutics to market more efficiently.

The potential applications of 4-Bromo-N-[(2-chloro-7-methyl-3-quinolinyl)methylene]benzenamine extend beyond oncology. Emerging research suggests that this compound may also have utility in treating neurological disorders. The ability of quinoline derivatives to cross the blood-brain barrier makes them promising candidates for developing treatments targeting central nervous system diseases. Further studies are needed to fully explore these possibilities, but the initial findings are encouraging.

In conclusion, 4-Bromo-N-[(2-chloro-7-methyl-3-quinolinyl)methylene]benzenamine represents a significant advancement in pharmaceutical chemistry. Its complex structure, derived from quinoline derivatives, offers numerous opportunities for therapeutic intervention. With ongoing research focused on its biological activities and synthetic modifications, this compound is poised to make substantial contributions to drug development efforts worldwide.